Cas no 128758-05-4 (1-Phenyloctahydropyrrolo[3,4-B]pyrrole)

• Product Name: 1-Phenyloctahydropyrrolo[3,4-B]pyrrole
• CAS No: 128758-05-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 2625083
• PubChem ID: 15070029
• Update Time: 2025-06-08

1-Phenyloctahydropyrrolo[3,4-B]pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• 1-PHENYLOCTAHYDROPYRROLO[3,4-B]PYRROLE
• 1-phenyl-octahydropyrrolo[2,3-c]pyrrole
• 128758-05-4
• DTXSID70567796
• EN300-41860
• SCHEMBL6213136
• AKOS009132651
• LCNJZWFCHJIHFG-UHFFFAOYSA-N
• 2-Phenyl-2,7-diazabicyclo[3.3.0]octane
• 1-Phenyloctahydropyrrolo[3,4-B]pyrrole

• MDL： MFCD09702265
• Inchi： 1S/C12H16N2/c1-2-4-11(5-3-1)14-7-6-10-8-13-9-12(10)14/h1-5,10,12-13H,6-9H2
• InChI Key： LCNJZWFCHJIHFG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC2CNCC12

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Phenyloctahydropyrrolo[3,4-B]pyrrole

Comprehensive Overview of 1-Phenyloctahydropyrrolo[3,4-B]pyrrole (CAS No. 128758-05-4): Properties, Applications, and Research Insights

1-Phenyloctahydropyrrolo[3,4-B]pyrrole (CAS No. 128758-05-4) is a bicyclic organic compound featuring a unique fusion of pyrrolidine and phenyl rings. This heterocyclic structure has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which serves as a key intermediate in synthesizing bioactive molecules. The compound's molecular formula and structural complexity make it a subject of interest for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

Recent advancements in medicinal chemistry highlight the growing demand for nitrogen-containing heterocycles, with 1-Phenyloctahydropyrrolo[3,4-B]pyrrole emerging as a promising candidate. Its rigid bicyclic framework enhances binding affinity to biological targets, a feature exploited in the design of GPCR modulators and kinase inhibitors. Researchers are also exploring its potential in catalysis and material science, where its electron-rich nitrogen atoms facilitate novel applications.

The synthesis of CAS No. 128758-05-4 typically involves multistep organic reactions, including cyclization and N-arylation techniques. Optimizing its yield and purity remains a focus for industrial-scale production, driven by its relevance in high-throughput screening libraries. Environmental and green chemistry principles are increasingly applied to reduce waste during synthesis, aligning with global sustainability goals.

From a commercial perspective, 1-Phenyloctahydropyrrolo[3,4-B]pyrrole is available through specialized chemical suppliers with certifications like ISO 9001. Pricing trends reflect its niche status, with bulk purchases often linked to custom synthesis projects. Analytical methods such as HPLC and NMR ensure quality control, addressing concerns about impurity profiles in fine chemicals.

Future research directions may explore structure-activity relationships (SAR) to expand its utility in precision medicine. Collaborative efforts between academia and industry could accelerate its adoption in next-generation therapeutics, particularly for neurodegenerative diseases—a hot topic in biomedical research. As AI-driven drug design gains traction, computational models may further optimize this compound's derivatives for enhanced efficacy.

In summary, 1-Phenyloctahydropyrrolo[3,4-B]pyrrole exemplifies the intersection of organic synthesis and applied pharmacology. Its CAS No. 128758-05-4 serves as a gateway to innovative solutions in life sciences, resonating with contemporary searches for scaffold diversity and targeted molecular design. Stakeholders across R&D sectors are encouraged to monitor its evolving applications.